![molecular formula C17H10BrClO5 B4714144 4-chlorophenyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate](/img/structure/B4714144.png)
4-chlorophenyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate
Overview
Description
4-chlorophenyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This molecule has been synthesized using different methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 4-chlorophenyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate is not fully understood. However, it has been proposed that this molecule may act by inhibiting certain enzymes or signaling pathways involved in cancer cell growth, inflammation, and microbial proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on cells and tissues. This molecule has been shown to induce cell death in cancer cells, reduce inflammation in animal models, and inhibit the growth of bacterial strains. However, the exact mechanisms underlying these effects are still under investigation.
Advantages and Limitations for Lab Experiments
4-chlorophenyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate has several advantages and limitations for lab experiments. One of the advantages is that it can be synthesized using different methods, making it readily available for research purposes. Additionally, this molecule has exhibited potent activity against cancer cells, inflammation, and bacterial strains, making it a promising candidate for further studies. However, one of the limitations is that the mechanism of action of this molecule is not fully understood, and further studies are needed to elucidate its effects on cells and tissues.
Future Directions
There are several future directions for research on 4-chlorophenyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate. One direction is to investigate the mechanism of action of this molecule in more detail, with the aim of identifying specific targets for cancer therapy, anti-inflammatory drugs, and antimicrobial agents. Another direction is to study the pharmacokinetics and pharmacodynamics of this molecule in animal models, with the aim of developing safe and effective drugs for human use. Additionally, future studies could focus on the synthesis of analogs of this molecule, with the aim of improving its potency and selectivity for specific targets.
Scientific Research Applications
4-chlorophenyl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate has potential applications in various fields of research. This molecule has been studied for its anticancer, anti-inflammatory, and antimicrobial activities. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this molecule has exhibited antimicrobial activity against various bacterial strains.
properties
IUPAC Name |
(4-chlorophenyl) 6-bromo-8-methoxy-2-oxochromene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10BrClO5/c1-22-14-8-10(18)6-9-7-13(17(21)24-15(9)14)16(20)23-12-4-2-11(19)3-5-12/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDPRPSAKOZFBIF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC(=C1)Br)C=C(C(=O)O2)C(=O)OC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10BrClO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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